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Compound of Interest

Compound Name: Neomenthoglycol

Cat. No.: B3432738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification and Properties
Neomenthoglycol, systematically known as (1S,2R,5R)-2-(1-hydroxypropan-2-yl)-5-

methylcyclohexan-1-ol, and more commonly referred to as p-menthane-3,8-diol (PMD), is a

naturally occurring monoterpenoid diol. It is the active ingredient responsible for the potent

insect repellent properties of oil of lemon eucalyptus, derived from the leaves of Corymbia

citriodora. This guide provides a comprehensive overview of its chemical characteristics,

synthesis, biological activity, and safety profile, tailored for a scientific audience.

Molecular Structure:

Figure 1. 2D molecular structure of Neomenthoglycol.

Table 1: Core Substance Properties
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Property Value Reference

CAS Number 3564-95-2 [1]

Molecular Formula C10H20O2 [1]

Molecular Weight 172.27 g/mol [2]

IUPAC Name

(1S,2R,5R)-2-(2-

hydroxypropan-2-yl)-5-

methylcyclohexan-1-ol

[2]

Synonyms
p-Menthane-3,8-diol (PMD),

cis-p-Menthane-3,8-diol
[1]

Appearance Colorless solid

Boiling Point 267.60 °C (estimated)

Solubility in Water
670.7 mg/L at 25 °C

(estimated)

Synthesis and Purification
The primary route for the synthesis of neomenthoglycol is the acid-catalyzed cyclization of

citronellal. This process can be tailored to favor the formation of the desired stereoisomers.

Experimental Protocol: Acid-Catalyzed Cyclization of
Citronellal
This protocol describes the synthesis of p-menthane-3,8-diol from citronellal-rich essential oil,

such as that from Eucalyptus citriodora.

Materials:

Citronellal-rich essential oil (e.g., from Eucalyptus citriodora)

Sulfuric acid (H₂SO₄), 0.25% aqueous solution

n-Heptane
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Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

250 mL two-necked round-bottom flask

Magnetic stirrer and heating mantle

Reflux condenser

Separatory funnel

Rotary evaporator

Crystallization dish

Freezer or cooling bath

Procedure:

Reaction Setup: In a 250 mL two-necked flask equipped with a magnetic stirrer and reflux

condenser, combine 25 g of citronellal-rich essential oil with a 3:1 weight ratio of 0.25%

aqueous sulfuric acid.

Reaction: Vigorously stir the biphasic mixture at 50°C for 5 to 11 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Work-up: Once the citronellal is consumed (as indicated by TLC), cool the reaction mixture to

room temperature.

Separation: Transfer the mixture to a separatory funnel and allow the layers to separate.

Collect the upper organic layer.

Washing: Wash the organic layer with deionized water to remove any residual acid.

Drying: Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Remove the solvent using a rotary evaporator.
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Purification by Crystallization: Dissolve the crude product in a minimal amount of n-heptane

and cool to -50°C for 20 hours to induce crystallization of p-menthane-3,8-diol.

Isolation: Isolate the purified crystals by filtration.

Experimental Workflow: Synthesis and Purification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Work-up Purification

Start: Citronellal-rich Essential Oil Acid-Catalyzed Cyclization
(H₂SO₄, 50°C) Cooling to Room Temperature Separation of Organic Layer Washing with Deionized Water Drying over Anhydrous Na₂SO₄ Solvent Evaporation Crystallization from n-Heptane (-50°C) Filtration End: Purified Neomenthoglycol (PMD)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Menthane-3,8-diol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432738#neomenthoglycol-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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